Cas no 1226431-81-7 (2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1226431-81-7
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 5444611
• PubChem ID: 49672473
• Update Time: 2025-05-23

2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• VU0506369-2
• 2-[1-(4-chlorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
• 1226431-81-7
• AKOS024478022
• F2964-3240
• VU0506369-1
• 2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 2-((1-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide
• 2-[[1-(4-Chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C18H16ClN3OS/c1-12-2-4-13(5-3-12)16-10-21-18(24-11-17(20)23)22(16)15-8-6-14(19)7-9-15/h2-10H,11H2,1H3,(H2,20,23)
• InChI Key： NDGZSXVDIHBLRK-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 357.0702610g/mol
• Monoisotopic Mass: 357.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.1±65.0 °C(Predicted)
• pka: 15.28±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Compound CAS No. 1226431-81-7: 2-{[1-(4-Chlorophenyl)-5-(4-Methylphenyl)-1H-Imidazol-2-yl]Sulfanyl}Acetamide

The compound with CAS No. 1226431-81-7, known as 2-{[1-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an imidazole ring system with a sulfanyl group and an acetamide moiety. The imidazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is a key structural feature that contributes to the compound's reactivity and versatility.

The imidazole ring in this compound is substituted at positions 1 and 5 with a 4-chlorophenyl group and a 4-methylphenyl group, respectively. These substituents play a crucial role in determining the electronic properties and reactivity of the molecule. The presence of the sulfanyl group (-S-) at position 2 of the imidazole ring further enhances the compound's ability to participate in various chemical reactions, including nucleophilic substitutions and redox processes. The acetamide group at the end of the molecule adds to its functional diversity, making it suitable for applications in drug design and material synthesis.

Recent studies have highlighted the potential of this compound in the development of new materials for electronic applications. Researchers have explored its use as a precursor for synthesizing advanced polymers and organic semiconductors. The unique combination of an imidazole ring with electron-donating and electron-withdrawing groups makes this compound an ideal candidate for tuning electronic properties in materials science.

In addition to its role in materials science, this compound has also shown promise in medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug design has been explored in several recent studies. The sulfanyl group, in particular, has been identified as a key functional group that can enhance the bioavailability and pharmacokinetic properties of drug candidates.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the imidazole ring followed by substitution reactions to introduce the phenyl groups and the sulfanyl-acetamide moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, this compound has been studied for its potential applications in green chemistry. Its use as a catalyst or ligand in asymmetric synthesis has been explored, offering new avenues for sustainable chemical processes.

In conclusion, CAS No. 1226431-81-7 represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers in chemistry, materials science, and pharmacology.